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Compound of Interest

Compound Name: Titanium(1V) oxysulfate

Cat. No.: B8193013

An In-depth Technical Guide to Titanium(lV) Oxysulfate: Chemical Properties and Analysis
Executive Summary

Titanium(lV) oxysulfate (TiOSOa), also known as titanyl sulfate, is a crucial inorganic
compound in various industrial and scientific fields.[1] It serves as a key intermediate in the
sulfate process for producing titanium dioxide pigments and is a valuable precursor for
synthesizing advanced titanium-based materials.[1] This document provides a comprehensive
technical overview of the chemical properties, synthesis, and analytical methodologies related
to titanium(lV) oxysulfate. It is intended for researchers, scientists, and professionals in drug
development who may utilize this compound in their work. The guide details its physical and
chemical characteristics, outlines common synthesis and analytical workflows, and provides
specific experimental protocols for its application.

Chemical Properties of Titanium(lV) Oxysulfate

Titanium(lV) oxysulfate is typically a white, cake-like solid that exists as a hydrate
(TiOSO0a4-xH20).[2][3] It is known for being hygroscopic, meaning it readily absorbs moisture
from the air.[3][4] The compound is highly acidic, with its aqueous solutions behaving similarly
to 50% sulfuric acid.[2][3]

Physical and Chemical Data

The fundamental properties of titanium(lV) oxysulfate are summarized in the table below.
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Property Data Reference(s)

) Titanium(IV) oxysulfate, Titanyl
Chemical Name [1][2]
sulfate

CAS Number 13825-74-6 [1][2]

TiOSOa4 (anhydrous);
Molecular Formula _ (2]
TiOSO4-xH20 (hydrate)

] 159.93 g/mol (anhydrous
Molecular Weight ) [1][5]
basis)

White to yellowish, cake-like
Appearance ] [21[3114]
solid or powder

Solubility Soluble in water [21[31[4]

Density ~3.9 g/cm3 [4]

Stable under normal
conditions; hygroscopic;

Stability _ Y9 P o [31[4]
solutions hydrolyze readily with

heat or dilution.[3][4]

Structural Information

The crystal structure of titanium(lV) oxysulfate is a complex polymeric network.[3] It consists
of octahedral titanium (Ti) centers and tetrahedral sulfur (S) centers.[3] Each titanium atom is
coordinated to ligands from four different sulfate groups and a bridging oxide ion.[3]

Chemical Reactivity

Hydrolysis: When dissolved in water, titanium(lV) oxysulfate readily hydrolyzes, especially
upon heating or dilution.[1][2][3] This reaction produces a gel of hydrated titanium dioxide
(TiO2) and sulfuric acid.[1][2] This property is fundamental to its use in the production of TiO2.

Thermal Decomposition: When heated, titanium(lV) oxysulfate decomposes, emitting toxic
fumes of sulfur oxides (SOx).[3][6] The thermal decomposition process can be utilized to form
TiO:z particles.[7][8]
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Synthesis and Production

Titanium(lV) oxysulfate is primarily produced industrially via the sulfate process, which
involves digesting titanium-containing ores like ilmenite (FeTiOs) with concentrated sulfuric
acid.[1] For laboratory applications, it can be synthesized by reacting titanium dioxide with
fuming sulfuric acid.[1][2]

process_node Titanium Dioxide (TiOz2) Fuming Sulfuric Acid (H2SOa)

Reactant Reactant

\ 4 \ 4

Reaction Vessel
(Elevated Temperature)

Titanium(IV) Oxysulfate (TiOSO4)
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Caption: Laboratory synthesis workflow for Titanium(IV) Oxysulfate.

Analytical Methods

A variety of analytical technigques are employed to characterize and quantify titanium(1V)
oxysulfate and its derivatives.
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Technique

Purpose

Key Principle

UV-Visible Spectrophotometry

Quantification of hydrogen
peroxide (H202) or titanium

itself.

Ti(IV) forms a distinct yellow-
orange complex with H202 in
an acidic medium, which is
measured colorimetrically.[9]
[10]

ICP-OES / ICP-AES

Elemental analysis to
determine the precise
concentration of titanium in a

sample.[11]

The sample is introduced into
a plasma, and the emitted light
at characteristic wavelengths is

measured.[12]

X-Ray Diffraction (XRD)

Determination of the crystalline
structure and phase

composition.

X-rays are diffracted by the
crystal lattice, producing a
unique pattern for the specific

compound.[13]

Thermal Analysis (DTA/TGA)

To study thermal stability and

decomposition behavior.

Measures changes in physical
and chemical properties as a
function of increasing

temperature.

Scanning Electron Microscopy
(SEM)

To analyze the surface
morphology and particle size
of materials synthesized from
TiOSO0a.[14]

A focused beam of electrons
scans the sample surface to

produce an image.[14]

Detailed Experimental Protocols
Protocol: Spectrophotometric Determination of H20:

using TiIOSO4

This protocol describes the standard method for quantifying hydrogen peroxide based on its

reaction with titanium(lV) oxysulfate.[9]

1. Reagent Preparation:
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Prepare a titanium(lV) oxysulfate reagent solution by dissolving a known quantity of
TiOSOa4 in 2 M sulfuric acid. A typical concentration is 1.9-2.1%.[9]

. Standard Curve Generation:
Prepare a series of hydrogen peroxide standards of known concentrations.
To a fixed volume of each standard, add a fixed volume of the TIOSOa4 reagent.
Allow the color to develop fully. The solution will turn yellow-orange.

Measure the absorbance of each solution at the absorption maximum (typically around 405-
410 nm) using a UV-Visible spectrophotometer.[10][14]

Plot a calibration curve of absorbance versus H202 concentration.
. Sample Analysis:

Treat the unknown sample in the same manner as the standards, adding the TiOSOa4
reagent.

Measure the absorbance of the resulting solution.

Determine the concentration of H20:2 in the sample by interpolating its absorbance on the
standard curve.
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Caption: Analytical workflow for H202 quantification using TiOSOa.
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Protocol: Synthesis of TiO2 Nanoparticles via Sol-Gel
Method from TiOSOa4

This protocol outlines a general procedure for using titanium(lV) oxysulfate as a precursor in
the sol-gel synthesis of titanium dioxide nanoparticles.[15]

1. Precursor Solution Preparation:

o Prepare an aqueous solution of titanium(lV) oxysulfate with a desired molarity (e.g., 0.4 M).
[15]

2. Gelation/Precipitation:

e Gradually add a base, such as ammonium hydroxide (NH4OH), dropwise to the TiOSOa
solution while stirring vigorously.[15]

o Continue adding the base until a target pH is reached (e.g., pH 7.0), which will cause the
precipitation of titanium hydroxide [Ti(OH)a].[15]

3. Washing and Purification:
» Separate the precipitate from the solution via centrifugation or filtration.[15]

o Wash the precipitate multiple times with deionized water to remove residual sulfate ions. The
absence of sulfate can be confirmed by testing the wash water with barium chloride (BaClz);
no white precipitate of BaSOa4 should form.[15]

4. Peptization (Optional):

» To form a stable sol, the purified precipitate can be redispersed in water with a small amount
of acid (e.g., nitric acid) to induce peptization.

5. Calcination:
o Dry the purified precipitate or sol to obtain a powder.

o Calcine the powder in a furnace at a high temperature (e.g., 600 °C) to convert the titanium
hydroxide into crystalline titanium dioxide (TiOz). The specific temperature affects the crystal
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phase (anatase, rutile, or brookite) of the final product.

Applications in Research and Development

Titanium(lV) oxysulfate is a versatile compound with numerous applications:
e Pigment Production: It is a primary intermediate in manufacturing pigment-grade TiO2.[4]

o Catalysis: It is used as a solid acid catalyst or as a precursor for creating TiO2-based
photocatalysts for applications like biodiesel production and wastewater treatment.[4][13]

o Material Science: It serves as a key starting material for synthesizing various advanced TiO2
nanostructures, such as nanoparticles and hollow microspheres, through methods like sol-
gel synthesis.[3][15]

e Analytical Chemistry: It is a well-established reagent for the colorimetric determination of
hydrogen peroxide.[9]

Safety and Handling

Titanium(IV) oxysulfate is a corrosive substance that can cause severe skin and eye burns.[6]
It is highly acidic and reacts with water or moist air to produce sulfuric acid.[6] When heated to
decomposition, it emits toxic sulfur oxide fumes.[3][6]

e Personal Protective Equipment (PPE): Always handle with appropriate PPE, including
chemical-resistant gloves, safety goggles, and a face shield.[6]

» Handling: Avoid all personal contact, including inhalation of dust.[6] Use in a well-ventilated
area. When diluting, always add the material to water slowly; never add water to the material
to avoid a violent reaction.[6]

o Storage: Store in a cool, dry place in a tightly sealed, corrosion-resistant container. Keep
away from incompatible materials such as bases, organic materials, and finely powdered
metals.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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